Cas no 2421187-90-6 (H-L-Photo-Proline hydrochloride)

• Product Name: H-L-Photo-Proline hydrochloride
• CAS No: 2421187-90-6
• MF: C₅H₈ClN₃O₂
• MW: 177.588919639587
• MDL: MFCD30079704
• CID: 5213936
• PubChem ID: 168009745
• Update Time: 2026-03-06

H-L-Photo-Proline hydrochloride Chemical and Physical Properties

Names and Identifiers

• H-L-Photo-Proline hydrochloride
• MFCD30079704
• 2421187-90-6

• MDL： MFCD30079704
• Inchi： 1S/C5H7N3O2.ClH/c9-4(10)3-1-5(2-6-3)7-8-5;/h3,6H,1-2H2,(H,9,10);1H/t3-;/m0./s1
• InChI Key： SNHBXFQBFAEQKI-DFWYDOINSA-N
• SMILES： Cl.OC([C@@H]1CC2(CN1)N=N2)=O

Computed Properties

• Exact Mass: 177.0305042g/mol
• Monoisotopic Mass: 177.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74Ų

Additional information on H-L-Photo-Proline hydrochloride

H-L-Photo-Proline Hydrochloride: A Comprehensive Overview

H-L-Photo-Proline hydrochloride, with the CAS number 2421187-90-6, is a compound of significant interest in the fields of chemistry and pharmacology. This compound has garnered attention due to its unique properties and potential applications in drug development and related scientific research. The name itself suggests a derivative of proline, a naturally occurring amino acid, modified with a photoresponsive group, making it a valuable tool in photochemistry and biochemistry.

The synthesis of H-L-Photo-Proline hydrochloride involves advanced chemical methodologies, leveraging the reactivity of proline derivatives with photoresponsive moieties. Recent studies have highlighted its role in peptide synthesis, where its photochemical properties enable precise control over reaction pathways. This level of control is particularly advantageous in the construction of complex biomolecules, which are critical for drug discovery and development.

One of the most promising applications of H-L-Photo-Proline hydrochloride lies in its use as a chiral catalyst in asymmetric synthesis. Chiral catalysts are essential in producing enantiomerically pure compounds, which are often required in pharmaceuticals. The integration of photoresponsive elements into this catalyst system allows for light-mediated activation, offering a novel approach to stereocontrol in organic synthesis. This innovation aligns with current trends in green chemistry, emphasizing the use of renewable energy sources like light to drive chemical reactions.

Recent research has also explored the use of H-L-Photo-Proline hydrochloride in bioconjugation reactions. These reactions are pivotal in creating bioactive molecules for therapeutic purposes. By utilizing the photochemical properties of this compound, researchers have demonstrated enhanced efficiency and selectivity in forming stable bioconjugates. Such advancements underscore the versatility of H-L-Photo-Proline hydrochloride as a multi-functional reagent in modern chemical biology.

In addition to its catalytic and bioconjugation applications, H-L-Photo-Proline hydrochloride has shown potential in materials science. Its ability to undergo reversible photochemical transformations makes it a candidate for smart materials that respond dynamically to environmental stimuli. This property could be exploited in developing adaptive materials for sensors, drug delivery systems, and other advanced technologies.

The structural characterization of H-L-Photo-Proline hydrochloride has been achieved through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its molecular architecture, confirming the presence of both proline-derived and photoresponsive functional groups. Such detailed structural information is crucial for understanding its reactivity and guiding further modifications to enhance its functionality.

From an environmental standpoint, the synthesis and application of H-L-Photo-Proline hydrochloride align with sustainable chemistry principles. The use of light as an energy source minimizes the reliance on traditional thermal methods, reducing energy consumption and lowering the carbon footprint associated with chemical processes. This aspect is particularly relevant as industries strive to adopt greener practices to mitigate climate change.

In conclusion, H-L-Photo-Proline hydrochloride, CAS number 2421187-90-6, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its integration of proline's biological relevance with photoresponsive functionality positions it as a valuable tool in contemporary research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing both academic knowledge and industrial innovations.